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Compound of Interest

Compound Name: Boc-NH-PEG12-CH2CH2COOH

Cat. No.: B6591557 Get Quote

Technical Support Center: Boc-NH-PEG12-
CH2CH2COOH
Welcome to the technical support center for Boc-NH-PEG12-CH2CH2COOH. This resource is

designed to assist researchers, scientists, and drug development professionals in optimizing

their reaction conditions and troubleshooting common issues encountered during the use of

this versatile PEG linker.

Frequently Asked Questions (FAQs)
Q1: What is Boc-NH-PEG12-CH2CH2COOH and what are its primary applications?

A1: Boc-NH-PEG12-CH2CH2COOH is a heterobifunctional PEG linker. It possesses a Boc-

protected amine at one end and a carboxylic acid at the other, connected by a 12-unit

polyethylene glycol (PEG) spacer.[1][2][3] Its primary applications are in bioconjugation, drug

delivery, and nanotechnology.[1][2][3] It is frequently used as a linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[4] The carboxylic acid can be coupled with

primary or secondary amines, and the Boc group can be removed under acidic conditions to

reveal a free amine for subsequent reactions.[1][5]

Q2: What are the recommended storage conditions for this reagent?
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A2: To ensure stability and prevent degradation, Boc-NH-PEG12-CH2CH2COOH should be

stored at -20°C, protected from light, and kept in a dry environment.[1][3][4] If dissolved in a

solvent such as DMSO, the stock solution should be stored at -80°C for up to 6 months or

-20°C for up to 1 month, and protected from light.[4]

Q3: What are the two main types of reactions performed with this linker?

A3: The two primary reactions are:

Amide Bond Formation: The terminal carboxylic acid is reacted with a primary or secondary

amine-containing molecule (e.g., a protein, peptide, or small molecule ligand) to form a

stable amide bond. This reaction is typically mediated by coupling agents like EDC and NHS.

[1][6]

Boc Deprotection: The tert-butyloxycarbonyl (Boc) protecting group on the amine is removed

under acidic conditions to yield a free primary amine, which can then be used in subsequent

conjugation steps.[7][8]

Troubleshooting Guides
This section addresses specific issues that may arise during the two key reaction steps

involving this linker.

Guide 1: Amide Coupling via EDC/NHS Chemistry
This guide focuses on troubleshooting the reaction between the carboxylic acid of the PEG

linker and an amine-containing molecule.
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Activation Step (pH 4.5-6.0)

Coupling Step (pH 7.2-8.5)

Quenching & Purification

1. Dissolve Boc-NH-PEG12-CH2CH2COOH
in anhydrous solvent (e.g., DMF, DCM, or MES buffer)

2. Add EDC and NHS
(or Sulfo-NHS for aqueous reactions)

3. Incubate for 15-30 min at RT
to form NHS ester

4. Add amine-containing molecule
(adjust pH if necessary)

Immediate use is critical
due to NHS ester hydrolysis

5. React for 2h at RT or overnight at 4°C

6. Quench unreacted NHS esters
(e.g., with hydroxylamine or Tris buffer)

7. Purify conjugate
(e.g., dialysis, SEC, or RP-HPLC)
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1. Dissolve Boc-protected PEG linker
in a suitable solvent (e.g., DCM)

2. Add acidic reagent
(e.g., TFA or HCl in dioxane)

3. Stir at room temperature
(Reaction is typically fast, 1-2h)

4. Monitor reaction completion
(e.g., by TLC or LC-MS)

5. Remove acid and solvent
(e.g., by evaporation under vacuum)

6. Isolate the deprotected product
(often as a salt, e.g., TFA salt)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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